Cas no 162148-15-4 (4S,2R-Pidotimod)

• Product Name: 4S,2R-Pidotimod
• CAS No: 162148-15-4
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 1079873
• PubChem ID: 7048518
• Update Time: 2025-10-28

4S,2R-Pidotimod Chemical and Physical Properties

Names and Identifiers

• Pidotimod Impurity D
• 3-D-pyroglutamyl-D-thiazolidine-4-carboxylic acid
• Pidotimod Impurity 2
• (S)-3-((R)-5-oxopyrrolidine-2-carbonyl)thiazolidine-4-carboxylic acid
• Imp. D:(R)-3-((R)-2-oxopyrrolidine-5-carbonyl)thiazolidine-4-carboxylic acid
• [S-(R*,S*)]-3-[(5-Oxo-2-pyrrolidinyl)carbonyl]-4-thiazolidinecarboxylic acid
• 3F52L8L6PY
• (S)-3-((R)-5-Oxopyrrolidine-2-carbonyl)thiazolidine-4-carboxylicacid
• (4S)-3-[(2R)-5-oxopyrrolidine-2-carbonyl]-1,3-thiazolidine-4-carboxylic acid
• 4S,2R-Pidotimod
• Pidotimod, (4S,2R)-
• 3-D-Pyroglutamyl-(S)-thiazolidine-4-carboxylic acid
• 162148-15-4
• 4-Thiazolidinecarboxylic acid, 3-[(5-oxo-2-pyrrolidinyl)carbonyl]-, [S-(R*,S*)]-
• G63096

• Inchi： 1S/C9H12N2O4S/c12-7-2-1-5(10-7)8(13)11-4-16-3-6(11)9(14)15/h5-6H,1-4H2,(H,10,12)(H,14,15)/t5-,6-/m1/s1
• InChI Key： UUTKICFRNVKFRG-PHDIDXHHSA-N
• SMILES： S1CN(C([C@H]2CCC(N2)=O)=O)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.526±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 611.9±65.0 °C at 760 mmHg
• Flash Point: 323.9±34.3 °C
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

4S,2R-Pidotimod Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： CAUT
• Storage Condition：Sealed in dry,2-8°C(BD293489)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides